ChaC10
Description
ChaC10 is a cyclic peptide (cyclotide) isolated from the plant Chassalia chartacea. Cyclotides are characterized by their cyclic cysteine-knotted structure, conferring exceptional stability and diverse bioactivities, including antimicrobial, cytotoxic, and hemolytic properties. This compound, like other members of the ChaC family (e.g., ChaC1, ChaC7, ChaC11), is derived from a highly truncated precursor, suggesting evolutionary specialization in its biosynthesis . Notably, this compound exhibits moderate cytotoxicity (IC50 = 5.0 μM) but lacks significant antimicrobial activity against Gram-positive (Staphylococcus aureus, Staphylococcus epidermidis) and Gram-negative (Escherichia coli) bacteria (MIC >80 μM) .
Properties
bioactivity |
Cancer cells |
|---|---|
sequence |
GEYCGESCYLIPCFTPGCYCVSRQCVNKN |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Limitations
- Structural-Activity Relationships (SAR) : this compound’s low bioactivity underscores the importance of specific residues (e.g., methionine) and loop conformations in cyclotide function. Modifications to its hydrophobic patches could enhance target binding .
- Methodological Considerations: Studies on this compound lack detailed structural characterization (e.g., NMR or X-ray crystallography), limiting mechanistic insights.
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